Cas no 478259-68-6 (N-[3-(dimethylamino)propyl]-4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxamide)

• Product Name: N-[3-(dimethylamino)propyl]-4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxamide
• CAS No: 478259-68-6
• CID: 4653986
• Update Time: 2025-05-30

N-[3-(dimethylamino)propyl]-4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(dimethylamino)propyl]-4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-[3-(dimethylamino)propyl]-4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxamide

Introduction to N-[3-(dimethylamino)propyl]-4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxamide (CAS No. 478259-68-6)

N-[3-(dimethylamino)propyl]-4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 478259-68-6, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry and drug development.

The molecular structure of N-[3-(dimethylamino)propyl]-4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxamide consists of a pyrrole core substituted with various functional groups. The presence of a dimethylamino group at the 3-position and a 4-methoxybenzoyl group at the 4-position contributes to its distinctive chemical profile. These substituents not only influence the compound's solubility and stability but also play a crucial role in its interactions with biological targets.

Recent advancements in pharmaceutical research have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. The pyrrole moiety is known for its ability to modulate various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. The dimethylamino group enhances the compound's ability to cross the blood-brain barrier, while the 4-methoxybenzoyl group provides additional binding affinity to target proteins.

In vitro studies have demonstrated that N-[3-(dimethylamino)propyl]-4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxamide exhibits potent inhibitory effects on several key enzymes and receptors. For instance, it has shown significant activity against cyclooxygenase-2 (COX-2), an enzyme widely implicated in the pathogenesis of inflammatory diseases. The compound's ability to selectively inhibit COX-2 without affecting COX-1 suggests its potential as a non-narcotic anti-inflammatory agent.

Furthermore, research has indicated that this compound may have applications in the treatment of cancer. Preclinical studies have revealed that it can induce apoptosis in various cancer cell lines by disrupting critical signaling pathways. The pyrrole core is particularly noteworthy for its ability to interact with DNA and interfere with tumor growth. Additionally, the dimethylamino group facilitates intracellular uptake, ensuring that the compound reaches its target sites effectively.

The pharmacokinetic properties of N-[3-(dimethylamino)propyl]-4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxamide have also been thoroughly investigated. Its favorable solubility profile allows for efficient absorption and distribution throughout the body, while its moderate metabolic clearance ensures prolonged half-life. These characteristics make it an attractive candidate for oral administration, which would enhance patient compliance and reduce dosing frequency.

One of the most compelling aspects of this compound is its potential for structure-activity relationship (SAR) optimization. By modifying specific functional groups or introducing new ones, researchers can fine-tune its biological activity and minimize any adverse effects. For example, altering the length or branching of the side chain attached to the pyrrole ring can significantly impact its potency and selectivity.

Recent publications have explored the use of computational methods to predict and enhance the activity of N-[3-(dimethylamino)propyl]-4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxamide. Techniques such as molecular docking and virtual screening have been employed to identify optimal analogs with enhanced binding affinity and improved pharmacokinetic profiles. These approaches are particularly valuable in accelerating drug discovery processes and reducing experimental costs.

The development of novel therapeutic agents often involves a multidisciplinary approach, integrating insights from chemistry, biology, and pharmacology. N-[3-(dimethylamino)propyl]-4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxamide exemplifies this collaborative effort, as it represents a convergence of synthetic chemistry expertise with biological knowledge. The compound's unique properties make it a promising candidate for further clinical investigation, with potential applications across multiple therapeutic areas.

In conclusion, N-[3-(dimethylamino)propyl]-4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxamide (CAS No. 478259-68-6) is a highly intriguing molecule with significant potential in pharmaceutical research. Its complex structure, combined with its demonstrated biological activity, positions it as a valuable tool for developing new treatments for various diseases. As research continues to uncover new applications and optimize its properties, this compound is likely to play an increasingly important role in modern medicine.